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Compound of Interest

Compound Name: N-Methyl-N-phenylglycine

Cat. No.: B3135946 Get Quote

An In-depth Technical Guide to N-Methyl-N-phenylglycine: Chemical Properties and Structure

Introduction
N-Methyl-N-phenylglycine, a derivative of the amino acid glycine, is a compound of interest in

various chemical and pharmaceutical research areas.[1] Its structure, featuring both a methyl

and a phenyl group attached to the nitrogen atom, imparts specific chemical properties that

make it a useful building block in organic synthesis. This guide provides a comprehensive

overview of the chemical properties, structure, and experimental protocols related to N-Methyl-
N-phenylglycine, tailored for researchers, scientists, and professionals in drug development.

Chemical Structure
The fundamental structure of N-Methyl-N-phenylglycine consists of a glycine backbone with a

methyl and a phenyl substituent on the amino nitrogen.
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Caption: Chemical structure of N-Methyl-N-phenylglycine.

Physicochemical Properties
The properties of N-Methyl-N-phenylglycine are summarized in the table below. It is important

to distinguish between the racemic mixture (DL-form) and its enantiomers.
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Property Value Source

IUPAC Name
(2S)-2-(methylamino)-2-

phenylacetic acid
[2]

Synonyms

H-MePhg-OH, (S)-2-

(METHYLAMINO)-2-

PHENYLACETIC ACID

[2]

Molecular Formula C₉H₁₁NO₂ [2][3]

Molecular Weight 165.19 g/mol [1][2][3]

Appearance White to off-white powder [2][3]

Melting Point 245-246 °C [3]

Boiling Point 275.0 ± 28.0 °C (Predicted) [3]

Density 1.155 ± 0.06 g/cm³ (Predicted) [3]

pKa 1.86 ± 0.10 (Predicted) [3]

Storage Temperature 2-8°C or Room Temperature [2][3]

Identifiers
Identifier Value Source

CAS Number 74641-60-4 (for DL form) [3]

InChI

InChI=1S/C9H11NO2/c1-10-

8(9(11)12)7-5-3-2-4-6-7/h2-

6,8,10H,1H3,

(H,11,12)/t8-/m0/s1

[2]

InChI Key
HGIPIEYZJPULIQ-

QMMMGPOBSA-N
[2]

Experimental Protocols
Synthesis of N-Methyl-N-phenylglycine
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A common method for the synthesis of N-Methyl-N-phenylglycine involves the hydrolysis of

its methyl ester.[4]

Materials:

N-phenyl-N-methylglycine methyl ester

Sodium hydroxide (NaOH)

Methanol

Water

10% Hydrochloric acid (HCl)

Methylene chloride

Ether

Procedure:

A solution of 30 g of N-phenyl-N-methylglycine methyl ester and 12.3 g of NaOH (1.1

equivalent weight) in 500 ml of a 1:4 water/methanol mixture is refluxed for 2 hours.[4]

The methanol is removed from the reaction mixture by evaporation under reduced pressure.

[4]

Water is added to the residue, and any unreacted starting materials are extracted with

methylene chloride.[4]

The aqueous layer is then acidified to a pH of approximately 5 with 10% hydrochloric acid.[4]

The product, N-methyl-N-phenylglycine, is extracted from the acidic aqueous layer using

ether.[4]

The ether layer is dried, and the solvent is distilled off to yield the final product.[4]
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Caption: Workflow for the synthesis of N-Methyl-N-phenylglycine.
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Applications in Research
N-Methyl-L-phenylglycine hydrochloride, a related chiral derivative, is utilized in several

research areas:

Pharmaceutical Development: It serves as a building block for synthesizing pharmaceuticals,

especially those targeting neurological disorders.[5]

Biochemical Research: Used to study amino acid metabolism and protein interactions.[5]

Chiral Synthesis: Employed in asymmetric synthesis to introduce a chiral center.[5]

Conclusion
N-Methyl-N-phenylglycine is a versatile chemical compound with well-defined properties. The

information and protocols provided in this guide offer a solid foundation for its use in laboratory

and industrial settings. Further research into its biological activities and applications may unveil

new opportunities in drug discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. aapep.bocsci.com [aapep.bocsci.com]

3. N-ME-DL-PHENYLGLYCINE CAS#: 74641-60-4 [m.chemicalbook.com]

4. prepchem.com [prepchem.com]

5. chemimpex.com [chemimpex.com]

To cite this document: BenchChem. [N-Methyl-N-phenylglycine chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3135946#n-methyl-n-phenylglycine-chemical-
properties-and-structure]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.chemimpex.com/products/16408
https://www.chemimpex.com/products/16408
https://www.chemimpex.com/products/16408
https://www.benchchem.com/product/b3135946?utm_src=pdf-body
https://www.benchchem.com/product/b3135946?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/n-methyl-n-phenylglycine.html
https://aapep.bocsci.com/product/n-methyl-l-phenylglycine-cas-2611-88-3-60922.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB2691668_EN.htm
https://prepchem.com/n-methyl-n-phenylglycine/
https://www.chemimpex.com/products/16408
https://www.benchchem.com/product/b3135946#n-methyl-n-phenylglycine-chemical-properties-and-structure
https://www.benchchem.com/product/b3135946#n-methyl-n-phenylglycine-chemical-properties-and-structure
https://www.benchchem.com/product/b3135946#n-methyl-n-phenylglycine-chemical-properties-and-structure
https://www.benchchem.com/product/b3135946#n-methyl-n-phenylglycine-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3135946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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